Cas no 2679941-51-4 ((2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic acid)

• Product Name: (2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic acid
• CAS No: 2679941-51-4
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 5644320
• PubChem ID: 165916286
• Update Time: 2025-10-31

(2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-sulfanylbutanoic acid
• 2679941-51-4
• EN300-28275847
• (2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic acid

• Inchi： 1S/C9H15NO4S/c1-4-5-14-8(13)10-6(7(11)12)9(2,3)15/h4,6,15H,1,5H2,2-3H3,(H,10,13)(H,11,12)/t6-/m1/s1
• InChI Key： NYSDUKJIINBNLR-ZCFIWIBFSA-N
• SMILES： SC(C)(C)[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 233.07217913g/mol
• Monoisotopic Mass: 233.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.6Ų

Additional information on (2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic acid

The Comprehensive Overview of (2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic Acid (CAS No. 2679941-51-4)

The compound (2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic acid (CAS No. 2679941-51-4) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and versatile functional groups, which enable it to participate in a wide range of biochemical and industrial processes.

Structural Analysis and Key Features

The molecular structure of (2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic acid is characterized by a chiral center at the second carbon atom, which imparts stereochemical complexity. The presence of a methyl group, a sulfanyl (thiol) group, and a propenoyl oxycarbonyl amino group contributes to its multifunctionality. The stereochemistry at the chiral center (R configuration) is critical for determining its biological activity and interactions with other molecules.

Recent studies have highlighted the importance of the sulfanyl group in modulating the compound's reactivity and stability. This group not only enhances the molecule's ability to participate in redox reactions but also plays a pivotal role in its potential application as a antioxidant or radical scavenger. The propenoyl oxycarbonyl amino group, on the other hand, is known for its ability to form hydrogen bonds, making it an attractive candidate for drug design where bioavailability and target specificity are paramount.

Synthesis and Isolation

The synthesis of (2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic acid involves a multi-step process that typically begins with the isolation of natural precursors or through synthetic organic chemistry techniques. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess, which is crucial for pharmacological applications.

One notable approach involves the use of enzymatic catalysis to facilitate the formation of the chiral center. This method not only enhances yield but also ensures the preservation of stereochemical integrity throughout the synthesis process. Furthermore, the use of green chemistry principles in this synthesis pathway has been reported, aligning with global efforts to reduce environmental impact in chemical manufacturing.

Biological Activity and Applications

Emerging research has demonstrated that (2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic acid exhibits potent biological activity across multiple domains. In pharmacology, this compound has shown promise as a lead molecule for anti-inflammatory and anti-cancer drug development. Its ability to modulate key signaling pathways involved in inflammation and apoptosis makes it a valuable asset in drug discovery.

In agricultural sciences, this compound has been investigated for its potential as a plant growth regulator. Studies indicate that it can enhance stress tolerance in crops by activating stress-responsive genes and improving nutrient uptake efficiency. This dual functionality underscores its versatility as a compound with applications spanning both human health and agriculture.

Additionally, recent findings suggest that this compound may serve as a precursor for advanced materials such as biodegradable polymers or nanomaterials. Its functional groups provide opportunities for polymerization reactions, opening new avenues for sustainable materials development.

Future Directions and Research Opportunities

The continued exploration of (2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic acid (CAS No. 2679941-51-4) presents numerous research opportunities. Future studies could focus on optimizing its bioavailability through structural modifications or delivery systems. Investigating its interaction with cellular targets at the molecular level could also provide deeper insights into its mechanism of action.

Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new applications for this compound. The integration of computational chemistry tools with experimental studies could accelerate drug discovery processes and material design.

In conclusion, (2R)-3-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-3-sulfanylbutanoic acid stands out as a versatile molecule with immense potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors.